Cas no 113597-40-3 (2-Propenoic acid,2-nitro-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,ethyl ester)

• Product Name: 2-Propenoic acid,2-nitro-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,ethyl ester
• CAS No: 113597-40-3
• Molecular Formula: C₁₁H₁₄N₆O₇
• Molecular Weight: 342.26486
• CID: 198425
• PubChem ID: 9589487

2-Propenoic acid,2-nitro-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,ethyl ester Properties

Names and Identifiers

• 2-Propenoic acid,2-nitro-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,ethyl ester
• LogP
• ethyl 3-[2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-2-nitroprop-2-enoate
• 113597-40-3
• 2-Propenoic acid, 2-nitro-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ethyl ester

• InChIKey： KNWKWXGDPFKYHT-YSALANINSA-N
• Inchi： InChI=1S/C11H14N6O7/c1-4-24-10(19)6(17(22)23)5-12-13-8-7(14-21)9(18)16(3)11(20)15(8)2/h5,7,12H,4H2,1-3H3/b6-5-,13-8-
• SMILES： CCOC(/C(=C/N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O)/[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 342.092397
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.092397
• Heavy Atom Count: 24
• Complexity: 637
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 167

Experimental Properties

• Refractive Index: 1.641
• Boiling Point: 456.7°Cat760mmHg
• Flash Point: 230°C
• Density: 1.58